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Compound of Interest

Compound Name: VPC-18005

Cat. No.: B15588219 Get Quote

Technical Support Center: VPC-18005
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in effectively

using VPC-18005, with a focus on improving its solubility in aqueous solutions for experimental

assays.

Frequently Asked Questions (FAQs)
Q1: What is VPC-18005 and what is its primary mechanism of action?

A1: VPC-18005 is a small molecule inhibitor that targets the ETS-related gene (ERG), a

transcription factor frequently overexpressed in prostate cancer.[1][2][3] It functions by directly

binding to the ERG-ETS domain, which sterically blocks the binding of ERG to DNA.[1][2][3]

This disruption of DNA binding inhibits ERG-mediated transcription, which in turn reduces the

migration and invasion of ERG-expressing cancer cells.[1][2][3]

Q2: What are the basic physicochemical properties of VPC-18005?

A2: Having the correct physicochemical information is crucial for accurate experimental

planning. Key properties are summarized in the table below.
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Property Value Source

Molecular Weight 319.38 g/mol [4]

CAS Number 2242480-48-2 [4]

Appearance Solid [5]

Formula C15H17N3O3S [5]

Q3: What is the recommended solvent for creating a stock solution of VPC-18005?

A3: Dimethyl sulfoxide (DMSO) is the recommended solvent for creating a stock solution of

VPC-18005.[4][5] Commercial suppliers often provide it as a 10 mM solution in DMSO.

Q4: How should I store my VPC-18005 stock solution?

A4: For optimal stability, your DMSO stock solution of VPC-18005 should be stored at -20°C for

up to one month or at -80°C for up to six months. It is important to protect the solution from

light. To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into

smaller, single-use volumes.

Troubleshooting Guide: Solubility Issues
Issue 1: My VPC-18005 precipitates when I dilute my DMSO stock into an aqueous buffer (e.g.,

PBS, cell culture media).

Possible Cause: This is a common issue with hydrophobic compounds. The rapid change in

solvent polarity when diluting a concentrated DMSO stock directly into an aqueous solution

can cause the compound to crash out of solution.

Troubleshooting Steps:

Prepare a High-Concentration DMSO Stock: Start by preparing a concentrated stock

solution of VPC-18005 in 100% DMSO (e.g., 10 mM). Ensure the compound is fully

dissolved. Gentle warming or brief sonication may be necessary, but be cautious of

potential degradation with excessive heat.
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Perform Serial Dilutions in DMSO: If you need to test a range of VPC-18005
concentrations, perform your serial dilutions in 100% DMSO first. This ensures the

compound remains dissolved at each step of the dilution series.

Minimize Final DMSO Concentration: When adding the compound to your aqueous

solution (e.g., cell culture media), aim for a final DMSO concentration that is non-toxic to

your cells, typically below 0.5%, and ideally at or below 0.1%. For example, to achieve a

10 µM final concentration from a 10 mM DMSO stock, you would perform a 1:1000

dilution.

Direct Dilution into Media: Studies have shown that VPC-18005 is soluble and stable in

cell culture media for at least 3 days.[1][2] When preparing your final working

concentration, add the DMSO stock of VPC-18005 directly to the pre-warmed cell culture

medium and mix thoroughly. The presence of proteins and other components in the media

can help to maintain the solubility of the compound.

Vehicle Control: Always include a vehicle control in your experiments. This should be your

aqueous solution containing the same final concentration of DMSO as your experimental

samples.

Issue 2: I am observing inconsistent results in my cell-based assays.

Possible Cause: Inconsistent results can be due to incomplete dissolution of VPC-18005 or

its precipitation over the course of the experiment.

Troubleshooting Steps:

Ensure Complete Initial Dissolution: Before making any dilutions, visually inspect your

DMSO stock solution to ensure there are no visible particulates. If necessary, briefly

sonicate the stock solution.

Pre-warm Media: Always add the VPC-18005 DMSO stock to cell culture media that has

been pre-warmed to the experimental temperature (e.g., 37°C).

Mix Thoroughly: After adding the DMSO stock to the media, vortex or invert the tube gently

to ensure homogenous distribution of the compound.
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Check for Precipitation: Before adding the final solution to your cells, visually inspect it for

any signs of precipitation. If precipitation is observed, you may need to lower the final

concentration of VPC-18005 or slightly increase the final DMSO concentration (while

remaining within the tolerated limit for your cells).

Experimental Protocols
Protocol 1: Preparation of a 10 mM VPC-18005 Stock Solution in DMSO

Weigh the Compound: Accurately weigh out the desired amount of solid VPC-18005. For

example, to prepare 1 mL of a 10 mM solution, you would need 0.31938 mg of VPC-18005
(Molecular Weight = 319.38 g/mol ).

Add DMSO: Add the calculated volume of high-quality, anhydrous DMSO to the solid

compound.

Dissolve: Vortex the solution until the solid is completely dissolved. If necessary, sonicate the

vial in a water bath for short intervals.

Store: Aliquot the stock solution into smaller volumes and store at -20°C or -80°C, protected

from light.

Protocol 2: Preparing Working Solutions for Cell Culture Experiments

Thaw Stock Solution: Thaw a single aliquot of your 10 mM VPC-18005 stock solution at

room temperature.

Pre-warm Media: Pre-warm your cell culture medium to 37°C.

Dilute into Media: To prepare a 10 µM working solution, for example, add 1 µL of the 10 mM

stock solution to 999 µL of the pre-warmed cell culture medium. This results in a final DMSO

concentration of 0.1%.

Mix and Use: Gently vortex the working solution and immediately add it to your cells.
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Caption: Workflow for preparing VPC-18005 solutions.
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Caption: Mechanism of action of VPC-18005.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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